glucagon receptor antagonists-2

• CAS No.: 202917-18-8
• Product Name: glucagon receptor antagonists-2
• Molecular Formula: C22H32FNO2
• Molecular Weight: 361.501
• IUPAC Name: 5-fluoro-2-[(4S)-3-[(1R)-1-hydroxyethyl]-2,6-di(propan-2-yl)-5-propyl-1,4-dihydropyridin-4-yl]phenol
• Standard InChI: InChI=1S/C22H32FNO2/c1-7-8-17-20(16-10-9-15(23)11-18(16)26)19(14(6)25)22(13(4)5)24-21(17)12(2)3/h9-14,20,24-26H,7-8H2,1-6H3/t14-,20+/m1/s1
• Standard InChIKey: OINVVPOIGFSNHM-VLIAUNLRSA-N
• SMILES: CCCC1=C(NC(=C(C1C2=C(C=C(C=C2)F)O)C(C)O)C(C)C)C(C)C
• Description: Glucagon receptor antagonists-2 is a highly potent glucagon receptor antagonist.
• Synonyms: 5-fluoro-2-[(4S)-3-[(1R)-1-hydroxyethyl]-2,6-di(propan-2-yl)-5-propyl-1,4-dihydropyridin-4-yl]phenol
• Reference: [1]. Ladouceur, Gaetan H. et al. Integration of optimized substituent patterns to produce highly potent 4-aryl-pyridine glucagon receptor antagonists. Bioorganic & Medicinal Chemistry Letters (2002), 12(23), 3421-3424.; Abstract; Optimized substituent patterns in 4-aryl-pyridine glucagon receptor antagonists were merged to produce highly potent derivatives containing both a 3-[(1R)-hydroxyethyl] and a 2/'-hydroxy group. Due to restricted rotation of the phenyl-pyridine bond, these analogues exist as four isomers. A diastereoselective methylcopper reaction was developed to facilitate the synthesis, and single isomers were isolated with activities in the range IC(50)=10-25 nM.
• Last Modified: Aug 20 2021